Cas no 2248305-93-1 (1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole)

• Product Name: 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole
• CAS No: 2248305-93-1
• MF: C₁₀H₇BrF₂N₂
• MW: 273.076788187027
• CID: 6071875
• PubChem ID: 137939640
• Update Time: 2025-11-07

1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-6508069
• 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole
• 1-(4-bromophenyl)-3-(difluoromethyl)-1H-pyrazole
• 2248305-93-1

• Inchi： 1S/C10H7BrF2N2/c11-7-1-3-8(4-2-7)15-6-5-9(14-15)10(12)13/h1-6,10H
• InChI Key： MRXLMHWZBWOXEF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=CC(C(F)F)=N1

Computed Properties

• Exact Mass: 271.97607g/mol
• Monoisotopic Mass: 271.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole

Recent Advances in the Study of 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole (CAS: 2248305-93-1)

1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole (CAS: 2248305-93-1) is a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications.

The compound has been identified as a promising scaffold for the development of fungicides, owing to its unique structural features that enable strong binding to target enzymes in pathogenic fungi. Recent publications have demonstrated its efficacy against a broad spectrum of fungal pathogens, including those resistant to conventional treatments. The presence of the difluoromethyl group is particularly noteworthy, as it enhances the compound's metabolic stability and bioavailability.

In terms of synthetic chemistry, advancements have been made in the efficient preparation of 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole. A study published in 2023 detailed a novel catalytic method that significantly improves yield and reduces by-products. This method employs a palladium-catalyzed cross-coupling reaction, which has been optimized for scalability and environmental sustainability. These developments are critical for the industrial production of derivatives based on this core structure.

Further investigations into the mechanism of action have revealed that the compound inhibits fungal cytochrome P450 enzymes, specifically targeting CYP51, which is essential for ergosterol biosynthesis. This mode of action is similar to that of triazole fungicides but with a distinct binding profile that may reduce the likelihood of resistance development. Computational modeling studies have provided insights into the molecular interactions, facilitating the design of more potent analogs.

Beyond its fungicidal properties, 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole has also shown potential in medicinal chemistry. Preliminary studies suggest that derivatives of this compound exhibit activity against certain cancer cell lines by modulating specific signaling pathways. Researchers are currently exploring its applicability in targeted therapies, particularly in cases where current treatments face limitations due to toxicity or resistance.

In conclusion, 1-(4-Bromophenyl)-3-(difluoromethyl)pyrazole represents a versatile and valuable compound in both agrochemical and pharmaceutical research. Ongoing studies continue to uncover new applications and optimize its synthesis and efficacy. The integration of computational and experimental approaches is expected to further enhance our understanding and utilization of this promising molecule.